Cas no 3593-96-2 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexyl)oxy]-, (11b)-)

• Product Name: Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexyl)oxy]-, (11b)-
• CAS No: 3593-96-2
• MF: C₂₇H₄₀O₆
• MW: 460.602909088135
• CID: 310011
• PubChem ID: 107423
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexyl)oxy]-, (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxohexyl)oxy]-, (11b)-
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hexanoate
• (11beta)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-yl hexanoate
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-hexanoate
• HEXANOIC ACID, 21-ESTER WITH CORTISOL
• CHEMBL253988
• 11beta,17-dihydroxy-3,20-dioxopregn-4-en-21-yl hexanoate
• CHEBI:31676
• D09796
• UNII-SAE475O6E4
• [2-(11,17-Dihydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)-2-oxo-ethyl]hexanoate
• EINECS 222-737-9
• HYDROCORTISONE HEXANOATE
• SCHEMBL5084679
• DTXSID20872908
• SAE475O6E4
• CORTISOL, 21-HEXANOATE
• LMST02030129
• Hydrocortisone caproate (JAN)
• 3593-96-2
• Q27114628
• NS00022097
• HYDROCORTISONE 21-CAPROATE
• PREGN-4-ENE-3,20-DIONE, 11,17-DIHYDROXY-21-((1-OXOHEXYL)OXY)-, (11.BETA.)-
• HYDROCORTISONE CAPROATE [JAN]
• HYDROCORTISONE CAPROATE [WHO-DD]
• Hydrocortisone 21-Hexanoate
• Hydrocortisone caproate

• Inchi： 1S/C27H40O6/c1-4-5-6-7-23(31)33-16-22(30)27(32)13-11-20-19-9-8-17-14-18(28)10-12-25(17,2)24(19)21(29)15-26(20,27)3/h14,19-21,24,29,32H,4-13,15-16H2,1-3H3/t19-,20-,21-,24+,25-,26-,27-/m0/s1
• InChI Key： XZSVYVIYKBHVMV-FOMYWIRZSA-N
• SMILES： O[C@]1(C(COC(CCCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 460.2826
• Monoisotopic Mass: 460.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9